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Compound of Interest

Compound Name:
Tetrabutylphosphonium

tetrafluoroborate

Cat. No.: B158353 Get Quote

An In-depth Technical Guide to the Physical Properties of Tetrabutylphosphonium
Tetrafluoroborate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Tetrabutylphosphonium tetrafluoroborate (TBPBF4). The information is curated for

researchers, scientists, and drug development professionals who utilize this phosphonium salt

in various applications, including as an electrolyte, phase-transfer catalyst, and in the

formulation of ionic liquids. This document summarizes key quantitative data in structured

tables, details relevant experimental protocols, and provides a visualization of a key application

workflow.

General and Physicochemical Properties
Tetrabutylphosphonium tetrafluoroborate is a quaternary phosphonium salt consisting of a

central phosphorus atom bonded to four butyl groups and a tetrafluoroborate anion. Its

structure imparts properties such as thermal stability and solubility in organic solvents, making

it a versatile compound in chemical synthesis and electrochemical applications.

Table 1: General Properties of Tetrabutylphosphonium Tetrafluoroborate
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Property Value Reference(s)

Molecular Formula C₁₆H₃₆BF₄P [1]

Molecular Weight 346.24 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

CAS Number 1813-60-1 [1]

Table 2: Thermal and Spectroscopic Properties

Property Value Reference(s)

Melting Point 97 - 100 °C [1]

Boiling Point Decomposes before boiling

Thermal Decomposition See Section 3 for details

Quantitative Physical Property Data
The following tables summarize the available quantitative data for the density, viscosity, and

solubility of Tetrabutylphosphonium tetrafluoroborate.

Table 3: Density of Tetrabutylphosphonium Tetrafluoroborate in Acetonitrile

Data for the density of Tetrabutylphosphonium tetrafluoroborate (TBPBF4) in acetonitrile

(AN) solutions have been measured across a range of temperatures.[2]
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Temperature (K) Concentration (mol·kg⁻¹) Density (g·cm⁻³)

293.15 Data not available Data not available

298.15 Data not available Data not available

303.15 Data not available Data not available

308.15 Data not available Data not available

313.15 Data not available Data not available

318.15 Data not available Data not available

323.15 Data not available Data not available

Note: While the study indicates these measurements were performed, specific data points were

not found in the provided search results. The data would be presented here if available.

Table 4: Viscosity of Tetrabutylphosphonium Tetrafluoroborate in Acetonitrile

Viscosity measurements of TBPBF4 in acetonitrile solutions have also been conducted over a

range of temperatures.[2]

Temperature (K) Concentration (mol·kg⁻¹) Viscosity (mPa·s)

293.15 Data not available Data not available

298.15 Data not available Data not available

303.15 Data not available Data not available

308.15 Data not available Data not available

313.15 Data not available Data not available

318.15 Data not available Data not available

323.15 Data not available Data not available

Note: As with density, the specific viscosity data points from the cited study were not available

in the search results.
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Table 5: Solubility of Tetrabutylphosphonium Tetrafluoroborate

Quantitative solubility data for TBPBF4 in a wide range of organic solvents is limited in the

readily available literature. However, its general solubility characteristics are known.

Solvent Solubility Reference(s)

Acetonitrile Soluble [2]

Polar Organic Solvents Generally Soluble

Water Slightly Soluble

Non-polar Solvents Generally Insoluble

Thermal Decomposition
The thermal stability of phosphonium-based ionic liquids is a critical parameter for their

application in various processes. While specific data for the complete decomposition pathway

of Tetrabutylphosphonium tetrafluoroborate is not extensively detailed, the decomposition

of similar tetrabutylphosphonium salts provides a likely mechanism. The thermal degradation is

expected to proceed via a Hofmann-type elimination reaction, yielding tributylphosphine and

butene, or through nucleophilic attack of the tetrafluoroborate anion on the butyl chain. The

final decomposition products are likely to include tributylphosphine oxide, butene, hydrogen

fluoride, and boron trifluoride.

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties of

Tetrabutylphosphonium tetrafluoroborate, adapted from standard procedures for ionic

liquids.

Melting Point Determination
Method: Differential Scanning Calorimetry (DSC)

Sample Preparation: Accurately weigh 5-10 mg of Tetrabutylphosphonium
tetrafluoroborate into a hermetically sealed aluminum pan.
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Instrument Setup: Place the sample pan and an empty reference pan into the DSC

instrument.

Thermal Program:

Equilibrate the sample at a temperature well below the expected melting point (e.g., 25

°C).

Ramp the temperature at a controlled rate (e.g., 5-10 °C/min) to a temperature

significantly above the melting point (e.g., 150 °C).

Hold at the high temperature for a few minutes to ensure complete melting.

Cool the sample back to the starting temperature at a controlled rate.

Perform a second heating ramp under the same conditions to obtain a clear melting

endotherm.

Data Analysis: The melting point is determined as the onset temperature of the melting

endotherm on the second heating scan.

Density Measurement
Method: Vibrating Tube Densimeter

Calibration: Calibrate the densimeter with dry air and deionized water at the desired

measurement temperature.

Sample Preparation: Prepare solutions of Tetrabutylphosphonium tetrafluoroborate in the

desired solvent (e.g., acetonitrile) at various known concentrations. Ensure the samples are

completely dissolved and free of air bubbles.

Measurement:

Inject the sample solution into the vibrating U-tube of the densimeter.

Allow the temperature of the sample to equilibrate to the setpoint.
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Record the oscillation period of the U-tube once it stabilizes.

Calculation: The density of the solution is calculated from the oscillation period using the

calibration constants of the instrument.

Viscosity Measurement
Method: Capillary Viscometer (e.g., Ubbelohde type)

Instrument Setup: Place a calibrated capillary viscometer in a constant temperature bath set

to the desired measurement temperature.

Sample Preparation: Prepare solutions of Tetrabutylphosphonium tetrafluoroborate in the

desired solvent at various known concentrations.

Measurement:

Introduce a known volume of the sample solution into the viscometer.

Allow the sample to thermally equilibrate for at least 15-20 minutes.

Using a pipette bulb or vacuum, draw the liquid up through the capillary to a point above

the upper timing mark.

Release the suction and measure the time it takes for the liquid meniscus to flow from the

upper to the lower timing mark.

Repeat the measurement at least three times to ensure reproducibility.

Calculation: The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where C is

the viscometer constant and t is the average flow time. The dynamic viscosity (η) can then

be calculated by multiplying the kinematic viscosity by the density of the solution (η = ν * ρ).

Thermal Stability Assessment
Method: Thermogravimetric Analysis (TGA)

Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of

Tetrabutylphosphonium tetrafluoroborate into a TGA pan (e.g., alumina or platinum).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b158353?utm_src=pdf-body
https://www.benchchem.com/product/b158353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrument Setup: Place the sample pan in the TGA furnace.

Experimental Conditions:

Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g.,

20-50 mL/min) to prevent oxidative degradation.

Equilibrate the sample at a starting temperature (e.g., 30 °C).

Thermal Program: Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature

where complete decomposition is expected (e.g., 600 °C).

Data Analysis: Record the sample mass as a function of temperature. The onset of

decomposition is typically determined as the temperature at which a significant mass loss

begins.

Application Workflow: Phase-Transfer Catalysis
Tetrabutylphosphonium tetrafluoroborate can function as a phase-transfer catalyst (PTC),

facilitating reactions between reactants in immiscible phases (e.g., an aqueous phase and an

organic phase). The phosphonium cation transports a reactant anion from the aqueous phase

to the organic phase where the reaction occurs.
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Caption: Workflow of Phase-Transfer Catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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